Cas no 49780-02-1 (5-Thiazoleacetic acid,4-(4-chlorophenyl)-2-(diethylamino)-)

• Product Name: 5-Thiazoleacetic acid,4-(4-chlorophenyl)-2-(diethylamino)-
• CAS No: 49780-02-1
• MF: C₁₅H₁₇ClN₂O₂S
• MW: 324.825681447983
• CID: 333482
• PubChem ID: 184854
• Update Time: 2025-04-19

5-Thiazoleacetic acid,4-(4-chlorophenyl)-2-(diethylamino)- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazoleacetic acid,4-(4-chlorophenyl)-2-(diethylamino)-
• 49780-02-1
• 4-(4-Chlorophenyl)-2-diethylaminothiazole acetic acid
• [4-(4-chlorophenyl)-2-(diethylamino)-1,3-thiazol-5-yl]acetic acid
• DTXSID80964398
• 5-Thiazoleacetic acid, 4-(4-chlorophenyl)-2-(diethylamino)-
• SCHEMBL11857643
• [4-(4-Chloro-phenyl)-2-diethylamino-thiazol-5-yl]-acetic acid

• Inchi： 1S/C15H17ClN2O2S/c1-3-18(4-2)15-17-14(12(21-15)9-13(19)20)10-5-7-11(16)8-6-10/h5-8H,3-4,9H2,1-2H3,(H,19,20)
• InChI Key： RSLWYZOWJZQAPT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(CC(=O)O)SC(=N1)N(CC)CC

Computed Properties

• Exact Mass: 324.07
• Monoisotopic Mass: 324.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 495.7°C at 760 mmHg
• Flash Point: 253.6°C
• Refractive Index: 1.618